![molecular formula C23H21N3O4 B4755546 N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide](/img/structure/B4755546.png)
N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide
Overview
Description
N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide, also known as DEHPA, is a chemical compound that has been widely used in scientific research due to its ability to selectively bind to certain metal ions. In
Mechanism of Action
N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide selectively binds to metal ions through the coordination of its carbonyl and amide groups with the metal ion. This results in the formation of a stable complex that can be separated and analyzed.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and does not have any known significant effects on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide in lab experiments include its high selectivity for certain metal ions, its ability to form stable complexes, and its low toxicity. However, this compound has limitations in terms of its solubility and stability, which can affect its effectiveness in certain experiments.
Future Directions
Future research on N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide could focus on improving its solubility and stability, exploring its potential use in medical applications such as cancer treatment, and investigating its interactions with other molecules and metal ions.
In conclusion, this compound is a versatile chemical compound that has been widely used in scientific research due to its ability to selectively bind to certain metal ions. Its unique properties make it a valuable tool in various fields such as nuclear waste management, environmental monitoring, and medical research. While this compound has limitations, future research could lead to new applications and improvements in its effectiveness.
Scientific Research Applications
N-{4-[N-(2,5-dihydroxybenzoyl)ethanehydrazonoyl]phenyl}-2-methylbenzamide has been widely used in scientific research as a chelating agent for metal ions such as uranium, plutonium, and other actinides. It has been used in various fields such as nuclear waste management, environmental monitoring, and medical research.
properties
IUPAC Name |
2,5-dihydroxy-N-[(E)-1-[4-[(2-methylbenzoyl)amino]phenyl]ethylideneamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O4/c1-14-5-3-4-6-19(14)22(29)24-17-9-7-16(8-10-17)15(2)25-26-23(30)20-13-18(27)11-12-21(20)28/h3-13,27-28H,1-2H3,(H,24,29)(H,26,30)/b25-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKUAAMKVBJZRMB-MFKUBSTISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=NNC(=O)C3=C(C=CC(=C3)O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)/C(=N/NC(=O)C3=C(C=CC(=C3)O)O)/C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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